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Introduction

Nourseothricin (NTC), an aminoglycoside antibiotic, is a potent inhibitor of protein synthesis in
a wide range of organisms, including bacteria, yeast, flamentous fungi, and plant cells.[1][2] It
functions by inducing miscoding during mRNA translation, leading to the production of non-
functional proteins and subsequent cell death.[1][3][4] Resistance to nourseothricin is conferred
by the nourseothricin N-acetyl transferase (NAT) enzyme, which is encoded by genes such as
natl or satl.[4][5] This enzyme inactivates NTC by acetylating the -amino group of its 3-lysine
residue.[4]

The nourseothricin selection system offers several advantages for the genetic modification of
yeast, including its effectiveness in various yeast species, high stability, and the absence of
cross-reactivity with other common selection antibiotics like G418 or hygromycin B.[4][5] The
intracellular localization of the resistance protein prevents the inactivation of the antibiotic in the
culture medium, resulting in a low background and clean selection.[4][5]

This document provides detailed application notes and protocols for the use of nourseothricin
in selecting transformed yeast strains, with a focus on Saccharomyces cerevisiae,
Schizosaccharomyces pombe, and Pichia pastoris.
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Data Presentation: Recommended Nourseothricin
Concentrations

The optimal concentration of nourseothricin for selection can vary depending on the yeast
species, strain, and media composition. It is highly recommended to perform a kill curve
experiment to determine the minimal inhibitory concentration (MIC) for your specific
experimental conditions. The following tables provide a general guideline for starting
concentrations.

Table 1: Nourseothricin Concentrations for Saccharomyces cerevisiae

. Recommended
Media Type . Reference
Concentration (pg/mL)
Rich Media (e.g., YPD) 100 [31[6]
Synthetic Media 200 [6]
Minimal Inhibitory Conc. (MIC) 25 [1107]

Table 2: Nourseothricin Concentrations for Schizosaccharomyces pombe

) Recommended
Media Type . Reference
Concentration (pg/mL)
Rich Media (e.g., YES) 100 [1][8]
Minimal Inhibitory Conc. (MIC) 40 [1107]

Table 3: Nourseothricin Concentrations for Pichia pastoris

. Recommended
Media Type . Reference
Concentration (pg/mL)

Rich Media (e.g., YPD) 50 - 200 [7119]

Signaling Pathways and Experimental Workflows
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Mechanism of Action of Nourseothricin and Resistance

The following diagram illustrates the mechanism by which nourseothricin inhibits protein
synthesis and how the NAT enzyme confers resistance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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